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Compound of Interest

Compound Name: 4,5-Dichlorocatechol

Cat. No.: B118185 Get Quote

The proper handling and disposal of 4,5-Dichlorocatechol are critical for ensuring laboratory

safety and environmental protection. This compound is classified as a hazardous substance,

posing risks of skin, eye, and respiratory irritation, and is very toxic to aquatic life.[1] Adherence

to strict disposal protocols is mandatory to mitigate these risks. This guide provides detailed,

step-by-step procedures for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before handling 4,5-Dichlorocatechol, it is essential to be familiar with the immediate safety

measures required. Always handle this chemical in accordance with good industrial hygiene

and safety practices.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields conforming to EN166, or equivalent

government standards such as NIOSH (US).[1]

Hand Protection: Use chemically resistant gloves that have been inspected prior to use.[1]

Follow proper glove removal technique to avoid skin contact.[1]

Respiratory Protection: In areas where dust is formed, use a dust mask such as a type N95

(US).[2]

Body Protection: Wear suitable protective clothing.[1]
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Spill and Exposure Response: In the event of a spill or exposure, immediate action is required:

Spills: Evacuate personnel to a safe area.[1] Use personal protective equipment and ensure

adequate ventilation.[1] Avoid dust formation.[1] Prevent the substance from entering drains.

[1] Sweep up the spilled material, shovel it, and place it into a suitable, closed container for

disposal.[1]

Eye Contact: Immediately rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do.[1] Continue rinsing for at least 15 minutes and consult a

physician.[1]

Skin Contact: Wash off with soap and plenty of water and consult a physician.[1]

Inhalation: Move the person into fresh air.[1] If breathing is difficult, give artificial respiration

and consult a physician.[1]

Ingestion: Rinse mouth with water and consult a physician.[1] Never give anything by mouth

to an unconscious person.[1]

Chemical and Physical Properties
A summary of key quantitative data for 4,5-Dichlorocatechol is provided below for easy

reference.
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Property Value Source

Molecular Formula C₆H₄Cl₂O₂ [1][3]

Molecular Weight 179.00 g/mol [1][3][4]

Appearance Solid [1][2]

Melting Point 110-115 °C [1][2]

CAS Number 3428-24-8 [1][3][4]

Storage Temperature Store in a cool place [1][3]

Hazard Classifications

Skin Irritation (Cat. 2), Eye

Irritation (Cat. 2), Respiratory

Irritation (Cat. 3), Acute Aquatic

Toxicity (Cat. 1)

[1][2]

Disposal Workflow
The following diagram illustrates the required workflow for the safe disposal of 4,5-
Dichlorocatechol waste.
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Step 1: In-Lab Waste Management

Step 2: Institutional Disposal Process

Step 3: Final Disposition
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Caption: Workflow for the proper disposal of 4,5-Dichlorocatechol.
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Detailed Disposal Procedures
The disposal of 4,5-Dichlorocatechol is governed by hazardous waste regulations. It is

unlawful to dispose of this chemical in the regular trash, down the sink, or into a storm drain.[5]

Step 1: Waste Characterization
Due to its identified hazards, any unused 4,5-Dichlorocatechol and materials significantly

contaminated with it must be treated as hazardous waste.

Step 2: In-Lab Collection and Segregation
Use Designated Containers: Collect all 4,5-Dichlorocatechol waste in a container

specifically designated for halogenated organic waste. The container must be compatible

with the chemical; often, the original container is suitable if it is in good condition.[6]

Do Not Mix Wastes: Do not mix 4,5-Dichlorocatechol waste with other waste streams, such

as non-halogenated solvents, acids, or bases.[6] Mixing wastes can complicate disposal and

increase costs.[6]

Keep Containers Closed: Waste containers must be tightly sealed at all times, except when

you are adding waste.[6][7] This prevents the release of vapors and reduces the risk of spills.

[6]

Label Correctly: Clearly label the waste container with the words "HAZARDOUS WASTE,"

the full chemical name "4,5-Dichlorocatechol," and the approximate concentration.[6]

Step 3: Arranging for Final Disposal
Professional Disposal: The standard and required method for disposal is to use a licensed

hazardous waste disposal company.[1]

Incineration: The recommended disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1] This ensures complete destruction of the compound.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup. This typically involves submitting a request to your Environmental Health and Safety
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(EHS) department.[6]

Step 4: Disposal of Empty Containers
Containers that once held 4,5-Dichlorocatechol must also be managed as hazardous waste.

Triple Rinsing: Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol

or acetone).[8][9]

Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as

hazardous waste along with the 4,5-Dichlorocatechol waste.[8][9]

Container Disposal: After triple rinsing, the container can often be disposed of through your

institution's specific procedures for decontaminated lab waste. Consult your EHS department

for guidance.

Emergency Response Logic
The following diagram outlines the logical steps to take in an emergency involving 4,5-
Dichlorocatechol.
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Caption: Decision-making workflow for a 4,5-Dichlorocatechol emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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